3-(4-Chlorophenyl)-3-(phenylsulfanyl)-1-(thiophen-2-yl)propan-1-one
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Description
The compound 3-(4-Chlorophenyl)-3-(phenylsulfanyl)-1-(thiophen-2-yl)propan-1-one (CAS: 320422-69-3) features a propan-1-one backbone substituted with a 4-chlorophenyl group, a phenylsulfanyl (S-Ph) group, and a thiophen-2-yl moiety.
Properties
Molecular Formula |
C19H15ClOS2 |
|---|---|
Molecular Weight |
358.9 g/mol |
IUPAC Name |
3-(4-chlorophenyl)-3-phenylsulfanyl-1-thiophen-2-ylpropan-1-one |
InChI |
InChI=1S/C19H15ClOS2/c20-15-10-8-14(9-11-15)19(23-16-5-2-1-3-6-16)13-17(21)18-7-4-12-22-18/h1-12,19H,13H2 |
InChI Key |
QETRDXKHERGDKY-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)SC(CC(=O)C2=CC=CS2)C3=CC=C(C=C3)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Features and Substituent Effects
The compound’s uniqueness lies in the combination of phenylsulfanyl and thiophene groups. Key analogs and their structural differences include:
rac-3-(4-Chlorophenylthio)-1-(4-chlorophenyl)-3-(furan-2-yl)propan-1-one ():
- Replaces the thiophen-2-yl group with a furan-2-yl moiety.
- The furan’s oxygen atom introduces greater electronegativity compared to thiophene’s sulfur, altering electronic distribution and reactivity.
1-(4-Chlorophenyl)-3-(thiophen-2-yl)prop-2-en-1-one ():
- A chalcone derivative with an α,β-unsaturated ketone system.
- Lacks the phenylsulfanyl group, reducing steric bulk and sulfur-mediated electron donation.
3-(Benzo[b]thiophen-2-yl)-1-(4-chlorophenyl)-3-(1H-indol-3-yl)propan-1-one (3o) ():
- Features a benzo[b]thiophene and indole instead of thiophene and phenylsulfanyl.
- The extended aromatic system may enhance π-π stacking interactions, relevant in materials science.
1-(4-Chlorophenyl)-3-(1H-imidazol-1-yl)propan-1-one (): Substitutes phenylsulfanyl with an imidazole group.
Spectral and Physical Properties
Key spectral data for comparison:
The target compound’s phenylsulfanyl group likely causes downfield shifts in 1H NMR due to sulfur’s electron-withdrawing effect. Its IR spectrum would show distinct C-S and C=O stretches.
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